Cas no 60331-16-0 (PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-)
60331-16-0 structure
Product name:PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-
PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-
- SCHEMBL7077196
- 60331-16-0
- AKOS006308386
- SB56789
- Pyrimidine, 4-chloro-2,6-dimethyl-5-nitro-
- DTXSID001279185
- 4-Chloro-2,6-dimethyl-5-nitropyrimidine
-
- Inchi： InChI=1S/C6H6ClN3O2/c1-3-5(10(11)12)6(7)9-4(2)8-3/h1-2H3
- InChI Key： BDIHKEUEMAZUAU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 187.0148541Da
- Monoisotopic Mass: 187.0148541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 71.6Ų
PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO- Related Literature
-
1. Purine studies. Part VII. The synthesis of purines as amplifiers of phleomycin against E. coli.D. J. Brown,R. L. Jones,Annette M. Angyal,G. W. Grigg J. Chem. Soc. Perkin Trans. 1 1972 1819
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M. E. C. Biffin,D. J. Brown,T. Sugimoto J. Chem. Soc. C 1970 139
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